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Optimizing the shikimate pathway in microbial factories is a key strategy for producing PABA and its

derivatives. The table below summarizes quantitative results and key strategies from recent studies.

Host Organism Engineering Strategy
Key Gene/Pathway
Targeted

Resulting
PABA or
Derivative
Titer

Citation

Pseudomonas
putida

Combinatorial DoE to
modulate all shikimate &

PABA gene expression
levels [1]

aroB (3-
dehydroquinate

synthase) identified
as major bottleneck

[1]

232.1 mg/L of
PABA [1]

[1]

Escherichia coli Engineered a pathway from

PABA to 2,5-
pyridinedicarboxylate;

increased shikimate flux [2]
[3]

Heterologous

expression of ahdA
and optimized pobA
[2] [3]

10.6 g/L of

2,5-PDCA (a
PABA-derived

product) [3]

[2] [3]
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Host Organism Engineering Strategy
Key Gene/Pathway
Targeted

Resulting
PABA or
Derivative
Titer

Citation

Corynebacterium
glutamicum

Deleted PTS system (ptsH)

and regulator iolR to
increase PEP availability

and shikimate yield [4]

Overexpression of

aroGS180F
(feedback-resistant)

and aroB [4]

4.1 g/L of

shikimate (a
direct PABA

precursor) [4]

[4]

Experimental Protocol: Combinatorial Pathway Optimization

The following workflow is based on a study that used a Statistical Design of Experiments (DoE) approach to

efficiently optimize the entire shikimate pathway for PABA production in Pseudomonas putida [1].
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Key Technical Details

1. Define Genetic Variables

2. Apply Statistical Design (DoE)

Variables: Promoter/RBS strength,
plasmid copy number for 9 pathway genes

3. Construct Strain Library

Used Plackett-Burman design to sample
2.7% (16 strains) of a 512-variant library

4. Screen for Production

Assembled plasmids with defined parts
for high/low expression levels

5. Build Predictive Model

Measured PABA titers (2 - 186.2 mg/L)
in the initial library

6. Identify Bottlenecks & Validate

Trained linear regression model
to predict high-performing genotypes

Model pinpointed aroB as critical;
validation achieved 232.1 mg/L titer

Click to download full resolution via product page

Biological Significance and Applications
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PABA's role extends beyond being a pathway end-product. It serves as a crucial precursor for other

biologically significant molecules, which underpins its importance in biotechnology and medicine.

Folate Biosynthesis: PABA is a direct precursor for the synthesis of folic acid (vitamin B9), which is
essential for DNA synthesis and cell division [5].

Coenzyme Q Biosynthesis: Research in yeast has shown that PABA can function as a ring
precursor for the biosynthesis of coenzyme Q (ubiquinone), a crucial component of the mitochondrial

electron transport chain [6].
Therapeutic Potential: PABA and its derivatives have shown promise in neuropsychiatric disorders,

exhibiting neurotransmitter modulation, anti-inflammatory action, and antioxidant defense capabilities,
though further clinical validation is needed [5].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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